5-methoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
Overview
Description
5-Methoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole, also known as 5-MeO-DMT or simply DMT, is an entheogenic compound that is found naturally in many plants and animals. It is a psychedelic drug that has been used for centuries for spiritual and recreational purposes. DMT is known for its powerful hallucinogenic effects, and its ability to produce profound spiritual and psychological experiences. DMT has been studied extensively in recent years, and its potential therapeutic applications are being explored.
Scientific Research Applications
5-methoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole has been studied extensively in recent years due to its potential therapeutic applications. It has been studied for its antidepressant, anxiolytic, and anti-addictive properties. It has also been studied for its potential to treat a variety of mental health conditions, including depression, anxiety, and substance use disorders. Additionally, 5-methoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole has been studied for its potential to treat neurodegenerative diseases, such as Alzheimer’s and Parkinson’s.
Mechanism of Action
The mechanism of action of 5-methoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole is not yet fully understood. It is believed to act as an agonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and behavior. Additionally, 5-methoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole is thought to act as an agonist of the sigma-1 receptor, which is involved in the regulation of neuronal plasticity and neuroprotection.
Biochemical and Physiological Effects
5-methoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole has a variety of biochemical and physiological effects. It has been shown to increase levels of serotonin, dopamine, and norepinephrine in the brain, which can lead to increased feelings of well-being and euphoria. Additionally, 5-methoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole has been shown to reduce levels of cortisol, a hormone associated with stress and anxiety. It has also been shown to reduce levels of inflammatory cytokines, which can help to reduce inflammation in the body.
Advantages and Limitations for Lab Experiments
The advantages of using 5-methoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole for lab experiments include its ability to produce powerful hallucinogenic effects and its potential therapeutic applications. Additionally, it is relatively easy to synthesize and is relatively stable in solution. The main limitation of using 5-methoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole for lab experiments is its potential for abuse, as it can produce powerful hallucinations and can be addictive.
Future Directions
The potential future directions of research for 5-methoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole include further exploration of its potential therapeutic applications, such as its potential to treat depression, anxiety, and substance use disorders. Additionally, further research into its mechanism of action and its biochemical and physiological effects could provide further insight into its potential therapeutic applications. Additionally, further research into its potential for abuse and addiction could help to inform potential safety measures and regulations. Finally, further research into its potential to treat neurodegenerative diseases could lead to the development of new treatments.
Synthesis Methods
The synthesis of 5-methoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole can be achieved through a variety of methods. The most common method is the reductive amination of 5-methoxyindole with borane-dimethyl sulfide. This reaction produces a mixture of 5-methoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole and its isomer, 5-MeO-NMT. This method has been used extensively in the preparation of DMT for research and recreational purposes. Other methods of synthesis include the reaction of 5-methoxyindole with borane-dimethyl sulfide, the reductive amination of 5-methoxyindole with borane-dimethyl sulfide, and the oxidation of tryptamine with potassium permanganate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole involves the reaction of 5-methoxyindole with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst. The reaction is carried out under an inert atmosphere and in the presence of a base. The boronate ester intermediate is then hydrolyzed to yield the final product.", "Starting Materials": [ "5-methoxyindole", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "palladium catalyst", "base" ], "Reaction": [ "Under an inert atmosphere, 5-methoxyindole is reacted with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst and a base.", "The reaction mixture is stirred at room temperature for several hours until the boronate ester intermediate is formed.", "The boronate ester intermediate is then hydrolyzed using an aqueous acid solution to yield the final product, 5-methoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole." ] } | |
CAS RN |
2767035-83-4 |
Product Name |
5-methoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole |
Molecular Formula |
C15H20BNO3 |
Molecular Weight |
273.1 |
Purity |
95 |
Origin of Product |
United States |
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